N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide

• IUPAC Name: N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C15H15FN2O3S2/c16-10-4-6-11(7-5-10)23(20,21)9-8-14(19)18-15-17-12-2-1-3-13(12)22-15/h4-7H,1-3,8-9H2,(H,17,18,19)
• InChI Key: KRCSDYDDVPKUEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H15FN2O3S2
• Molecular Weight: 354.4 g/mol

Description

N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C15H15FN2O3S2 and its molecular weight is 354.41. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Applications

Compounds with sulfonamide thiazole moiety, similar to the queried compound, have been synthesized and evaluated for their anticonvulsant activities. Derivatives containing such moieties have shown protection against convulsions induced by picrotoxin, with significant anticonvulsive effects observed in some compounds (Farag et al., 2012).

Antimicrobial and Antifungal Agents

Novel heterocyclic compounds incorporating a sulfamoyl moiety, akin to the core structure of interest, have been developed for use as antimicrobial agents. These compounds, synthesized from N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, showed promising antibacterial and antifungal activities (Darwish et al., 2014).

Anticancer Properties

Research into sulfonamide compounds has revealed potential applications in cancer therapy. For instance, inhibitors targeting the enzyme carbonic anhydrase IX, associated with tumor growth, have been developed. These compounds have demonstrated cytotoxic activity against various human cancer cell lines, including colon, lung, and breast cancer (Morsy et al., 2009). Furthermore, celecoxib derivatives, containing sulfonamide groups, have shown anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting the versatility of sulfonamide-containing compounds in medicinal chemistry (Küçükgüzel et al., 2013).

Herbicidal Activities

The synthesis of sulfonylureas bearing 1,3,4-thiadiazole moiety has been reported, with these compounds showing significant herbicidal activities. This illustrates the utility of such chemical frameworks in agricultural applications as well (Song et al., 2013).